Cas no 2171752-99-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171752-99-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6326528
• PubChem ID: 165524290
• Update Time: 2025-05-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpyrrolidine-2-carboxylic acid
• 2171752-99-9
• EN300-1539368
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-2-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-3-4-14-23(24(30)29-16-9-15-27(29,2)25(31)32)28-26(33)34-17-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h3,5-8,10-13,22-23H,1,4,9,14-17H2,2H3,(H,28,33)(H,31,32)
• InChI Key： ICQMSXQSMZRFQE-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCN1C(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpyrrolidine-2-carboxylic acid

Compound CAS No: 2171752-99-9 - 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpyrrolidine-2-carboxylic acid

The compound with CAS No: 2171752-99-9, known as 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-2-methylpyrrolidine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and functional groups.

Fluorenylmethoxycarbonyl (Fmoc), a key component of this compound, is widely recognized as a protective group in peptide synthesis. The presence of Fmoc in this molecule suggests its role in advanced chemical modifications, particularly in the synthesis of complex biomolecules or bioactive compounds. Recent studies have highlighted the importance of Fmoc-based reagents in improving the efficiency and specificity of peptide coupling reactions, making this compound a valuable tool in drug discovery and development.

The structure of this compound also includes a hex-5-enoyl group, which introduces unsaturation into the molecule. This feature is significant as it can influence the molecule's physical properties, such as solubility and stability, as well as its reactivity in various chemical transformations. The conjugated double bond in the hexenoyl group may also play a role in light-driven reactions or photochemical processes, opening avenues for applications in optoelectronics or photomedicine.

The pyrrolidine ring within the molecule adds rigidity and potential for hydrogen bonding interactions. Pyrrolidine derivatives are known for their versatility in medicinal chemistry, often serving as scaffolds for bioactive molecules due to their ability to interact with biological targets such as enzymes or receptors. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such molecules to specific protein targets, further enhancing their utility in drug design.

Moreover, the carboxylic acid functional group present in this compound provides opportunities for further chemical modifications, such as esterification or amidation. These reactions are fundamental in organic synthesis and can lead to the creation of derivatives with enhanced bioavailability or targeted delivery properties. The integration of these functional groups into a single molecule underscores its potential as a multifunctional building block in chemical research.

Recent studies have explored the use of similar compounds in biodegradable polymers and drug delivery systems. The combination of Fmoc-based protective groups with other functional moieties has shown promise in creating materials that can respond to environmental stimuli, such as pH changes or enzymatic cleavage. This opens new possibilities for applications in controlled drug release and tissue engineering.

In addition to its chemical versatility, this compound's structure suggests potential applications in catalysis and sensor technology. The presence of conjugated systems and rigid frameworks often facilitates the development of catalysts with high selectivity or sensors with enhanced sensitivity to specific analytes. Emerging research on metal-free catalysis and molecular recognition has further highlighted the importance of such compounds in advancing green chemistry practices.

The synthesis of this compound likely involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and possibly stereochemical controls to achieve the desired configuration. Modern synthetic methodologies, such as organocatalysis and click chemistry, may have been employed to ensure high yields and purity levels during its preparation.

From an analytical standpoint, techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy would be essential for confirming the compound's structure and purity. These analytical tools are integral to modern chemical research, enabling precise characterization of complex molecules like this one.

In conclusion, the compound with CAS No: 2171752-99-9 represents a sophisticated example of modern organic chemistry's capabilities. Its unique combination of functional groups positions it at the forefront of scientific innovation across multiple disciplines. As research continues to uncover new applications for such compounds, their role in advancing science and technology will undoubtedly grow more significant.